1-(isothiocyanatomethyl)-1-methylcyclopropane
Overview
Description
1-(Isothiocyanatomethyl)-1-methylcyclopropane, also known as IMCP, is an organic compound that has been used in a variety of scientific research applications. IMCP is a highly reactive compound, and its unique properties have made it a valuable tool for scientists and researchers.
Scientific Research Applications
1-(isothiocyanatomethyl)-1-methylcyclopropane has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of nucleoside analogues, as a catalyst in the synthesis of polymers, and as a tool in the synthesis of heterocyclic compounds. 1-(isothiocyanatomethyl)-1-methylcyclopropane has also been used in the study of enzyme-catalyzed reactions and the study of protein-ligand interactions.
Mechanism of Action
1-(isothiocyanatomethyl)-1-methylcyclopropane is a highly reactive compound, and its mechanism of action is not fully understood. However, it is believed that the isothiocyanate group of 1-(isothiocyanatomethyl)-1-methylcyclopropane is responsible for its reactivity. The isothiocyanate group is capable of forming covalent bonds with a variety of functional groups, including amines, alcohols, and carboxylic acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(isothiocyanatomethyl)-1-methylcyclopropane have not been thoroughly studied. However, studies have shown that 1-(isothiocyanatomethyl)-1-methylcyclopropane is able to inhibit the activity of certain enzymes, including the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been linked to anti-inflammatory effects, and 1-(isothiocyanatomethyl)-1-methylcyclopropane may have potential therapeutic applications in the treatment of inflammation-related disorders.
Advantages and Limitations for Lab Experiments
1-(isothiocyanatomethyl)-1-methylcyclopropane has several advantages for use in laboratory experiments. It is a highly reactive compound, and its reactivity allows it to be used in a variety of synthetic reactions. Additionally, 1-(isothiocyanatomethyl)-1-methylcyclopropane is easily synthesized in the laboratory, and it is a relatively inexpensive reagent. However, 1-(isothiocyanatomethyl)-1-methylcyclopropane is also highly volatile and has a low boiling point, making it difficult to handle in the laboratory.
Future Directions
The potential future directions for 1-(isothiocyanatomethyl)-1-methylcyclopropane are numerous. 1-(isothiocyanatomethyl)-1-methylcyclopropane could be used to synthesize a variety of novel compounds, such as nucleosides and heterocyclic compounds. It could also be used to study enzyme-catalyzed reactions and protein-ligand interactions. Additionally, further research could be conducted to explore the potential therapeutic applications of 1-(isothiocyanatomethyl)-1-methylcyclopropane, such as its potential anti-inflammatory effects.
Synthesis Methods
1-(isothiocyanatomethyl)-1-methylcyclopropane is synthesized through a three-step process. First, the starting material, 1-methylcyclopropane, is treated with thionyl chloride to form 1-chloromethylcyclopropane. Next, the 1-chloromethylcyclopropane is reacted with sodium isothiocyanate to form 1-(isothiocyanatomethyl)-1-methylcyclopropane. Finally, the 1-(isothiocyanatomethyl)-1-methylcyclopropane is treated with a base, such as sodium hydroxide, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(isothiocyanatomethyl)-1-methylcyclopropane involves the reaction of 1-methylcyclopropanemethanol with thiophosgene followed by treatment with sodium hydroxide.", "Starting Materials": [ "1-methylcyclopropanemethanol", "thiophosgene", "sodium hydroxide" ], "Reaction": [ "1. 1-methylcyclopropanemethanol is reacted with thiophosgene in the presence of a base such as triethylamine to form the corresponding isothiocyanate intermediate.", "2. The isothiocyanate intermediate is then treated with sodium hydroxide to form the final product, 1-(isothiocyanatomethyl)-1-methylcyclopropane.", "3. The product can be purified by distillation or recrystallization." ] } | |
CAS RN |
1693762-20-7 |
Product Name |
1-(isothiocyanatomethyl)-1-methylcyclopropane |
Molecular Formula |
C6H9NS |
Molecular Weight |
127.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
